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Compound of Interest

Compound Name: NUCC-555

Cat. No.: B13451218 Get Quote

Application Notes and Protocols for NUCC-555
For Researchers, Scientists, and Drug Development Professionals

Introduction
NUCC-555 is a potent and selective small-molecule antagonist of activin A signaling.[1][2] It

functions by specifically binding to the type I activin receptor, ALK4, thereby inhibiting the

downstream signaling cascade.[2] These notes provide detailed protocols for the preparation

and use of NUCC-555 in common laboratory applications, along with relevant quantitative data

and pathway information to guide experimental design.

Chemical Properties
A summary of the key chemical properties of NUCC-555 is provided in the table below.
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Property Value

Chemical Formula C₂₅H₂₅N₅O₃

Molecular Weight 443.50 g/mol

CAS Number 1060469-90-0

Appearance Solid powder

Solubility Soluble in DMSO

Storage and Stability
For optimal stability, NUCC-555 powder should be stored under the following conditions:

Short-term (days to weeks): 0 - 4°C, dry and dark.

Long-term (months to years): -20°C, dry and dark.

Properly stored, the compound is stable for over two years. Stock solutions in DMSO can be

stored at -20°C for several months. Avoid repeated freeze-thaw cycles.

Data Presentation
Cytotoxicity Data
The following table summarizes the cytotoxic effects of NUCC-555 on different cell lines after

48 hours of incubation, as determined by a standard MTT assay.[1][3]

Cell Line Concentration (µg/mL)
% Cytotoxicity (Mean ±
SEM)

Human Huh-7 2.5 < 20%

Primary Rat Hepatocytes 2.5 < 20%

Human Huh-7 62.5 53.2 ± 2.6%

Primary Rat Hepatocytes 62.5 87.3 ± 1.7%
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In Vitro Efficacy
NUCC-555 effectively reverses the effects of activin A in cell culture.

Experiment Cell Type Treatment Result

Gene Expression Hepatocytes Activin A + NUCC-555

Near-complete

reversal of activin A-

stimulated

overexpression of

p15INK4b, DEC1, and

Glb1.[1]

Cell Proliferation Ovarian Culture
Activin A + 200 µM

NUCC-555

Complete inhibition of

exogenous activin A-

mediated cell

proliferation.[4]

In Vivo Efficacy
NUCC-555 has demonstrated efficacy in rodent models.

Animal Model Dosing Regimen Outcome

Ovariectomized Mice

15, 30, or 60 mg/kg,

subcutaneous injection every

12 hours

Dose-dependent decrease in

FSH levels.[2][4]

Fibrosis Rat Model (TAA-

induced)
50 mg/kg, twice a week

Significant reduction in

collagen accumulation (7.9-

fold) and HSC activation.[1]

Partial Hepatectomy Rat Model Single dose post-surgery

1.9-fold and 2.3-fold increase

in BrdU+ cells at 18 and 24

hours, respectively.[1]

Experimental Protocols
Protocol 1: Preparation of NUCC-555 Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of NUCC-555 in DMSO.

Materials:

NUCC-555 powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipette

Procedure:

Calculate the required mass of NUCC-555 for the desired volume and concentration. For

example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 443.50 g/mol * (1000 mg / 1 g) = 4.435

mg

Weigh out the calculated amount of NUCC-555 powder and place it in a sterile

microcentrifuge tube.

Add the desired volume of sterile DMSO to the tube.

Vortex the solution until the NUCC-555 is completely dissolved. Gentle warming (e.g., in a

37°C water bath) may assist in dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C.

Protocol 2: In Vitro Cell-Based Assay
This protocol provides a general workflow for treating cultured cells with NUCC-555.

Materials:
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Cultured cells of interest

Complete cell culture medium

NUCC-555 stock solution (e.g., 10 mM in DMSO)

Phosphate-buffered saline (PBS)

Multi-well cell culture plates

Procedure:

Seed cells in a multi-well plate at the desired density and allow them to adhere and stabilize

overnight.

Prepare the working solutions of NUCC-555 by diluting the stock solution in complete cell

culture medium to the desired final concentrations.

Note: The final concentration of DMSO should be kept low (typically ≤ 0.1%) to avoid

solvent-induced cytotoxicity. Prepare a vehicle control with the same final concentration of

DMSO.

Remove the existing medium from the cells and wash once with PBS.

Add the medium containing the different concentrations of NUCC-555 or the vehicle control

to the respective wells.

Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under standard cell

culture conditions (e.g., 37°C, 5% CO₂).

Following incubation, proceed with the desired downstream analysis (e.g., MTT assay for

viability, qRT-PCR for gene expression, Western blot for protein analysis).

Mandatory Visualizations
Activin A / ALK4 Signaling Pathway and NUCC-555
Inhibition
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Caption: NUCC-555 inhibits Activin A signaling by blocking ALK4.

Experimental Workflow for In Vitro NUCC-555 Treatment
and Analysis
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Caption: General workflow for in vitro experiments using NUCC-555.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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